Cas no 1803775-02-1 (Ethyl 3-cyano-4-hydroxy-2-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-4-hydroxy-2-methoxyphenylacetate
• CAS No: 1803775-02-1
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4943103
• Update Time: 2023-08-22

Ethyl 3-cyano-4-hydroxy-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-hydroxy-2-methoxyphenylacetate

• Inchi： 1S/C12H13NO4/c1-3-17-11(15)6-8-4-5-10(14)9(7-13)12(8)16-2/h4-5,14H,3,6H2,1-2H3
• InChI Key： CSSCNSSFVJKLSA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C(C=CC=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 79.6